Cas no 1396853-79-4 (3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea)

• Product Name: 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea
• CAS No: 1396853-79-4
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 6377559
• PubChem ID: 71788972
• Update Time: 2025-06-25

3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea
• 1-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-3-phenylurea
• VU0536696-1
• CHEMBL3439828
• AKOS024538479
• 1-((4-hydroxychroman-4-yl)methyl)-3-phenylurea
• F6200-4404
• 1396853-79-4
• 3-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-1-phenylurea

• Inchi： 1S/C17H18N2O3/c20-16(19-13-6-2-1-3-7-13)18-12-17(21)10-11-22-15-9-5-4-8-14(15)17/h1-9,21H,10-12H2,(H2,18,19,20)
• InChI Key： UWYYZQVLCKHWPK-UHFFFAOYSA-N
• SMILES： N(CC1(O)C2=C(OCC1)C=CC=C2)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.6Ų

Additional information on 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea

3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea: A Comprehensive Overview

3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea (CAS No. 1396853-79-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as a benzopyran derivative, belongs to a class of molecules known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The core structure of 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea features a benzopyran ring, which is a six-membered ring with a fused five-membered oxygen-containing ring. The presence of the hydroxyl group at the 4-position and the phenylurea moiety at the 1-position contributes to its distinctive chemical and biological properties. The methyl group attached to the benzopyran ring further enhances its stability and solubility, making it an attractive candidate for pharmaceutical development.

Recent studies have highlighted the potential of 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea has demonstrated significant anti-cancer activity. Studies conducted on various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation by targeting multiple signaling pathways. For example, it has been found to downregulate the expression of Bcl-2, an anti-apoptotic protein, and upregulate the expression of Bax, a pro-apoptotic protein. These findings suggest that 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea could be a valuable addition to the arsenal of cancer therapeutics.

The neuroprotective effects of 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-1-phenylurea have also been explored in recent research. Studies have shown that this compound can protect neurons from oxidative stress and neurotoxicity induced by agents such as hydrogen peroxide and beta amyloid peptides. This neuroprotective activity is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival. These findings indicate that 3-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-y-lmethyl)-1-pheynlurea may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(4-hydroxy-3,4-dihydro--benzopyran--y-lmethyl)-1-pheynlurea have also been investigated to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a relatively long half-life that allows for once-daily dosing regimens. These characteristics make it an attractive candidate for further clinical development.

In conclusion, 3-(4-hydroxy--dihydro--benzopyran--y-lmethyl)-1-pheynlurea (CAS No. 1396853--79-) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable target for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.